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Verosudil in vivo delivery optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6

Cat. No.: S546704

Verosudil (AR-12286) Key Profile

The table below summarizes the core biochemical and in vivo data for Verosudil, which is crucial for

experimental design.

Property Description / Value Context & Notes

Targets ROCK1 & ROCK2 [1] Equal inhibitory activity
against both isoforms.

Inhibition 2 nM for both ROCK1 and ROCK2 [1] Indicates very high potency.
Constant (Ki)

Selectivity Less selective for PKA, PKCT, MRCKA, CAM2A Ki values: 69 nM, 9322 nM,
[1] 28 nM, 5855 nM,
respectively.
Primary ROCK inhibition — Relaxation of trabecular Lowers intraocular pressure
Mechanism meshwork & Schlemm's canal cells — Increased (IOP).

aqueous outflow [2]

In Vivo Model (1) Dutch rabbits & Formosan rock monkeys [1]
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Property Description / Value Context & Notes
In Vivo Dose & 30 yL, eye drops, once daily for 3 days [1] Significantly reduced IOP.
Regimen (1)

In Vivo Model (2) Dexamethasone-induced ocular hypertension in
C57BL/6 mice [1]

In Vivo Dose & 10 pL, eye drops, twice daily for five weeks [1] Reversed IOP changes and
Regimen (2) trabecular meshwork
morphology.

Experimental Formulation & Dosing Guide

For in vivo studies, the preparation of a stable and bioavailable formulation is a critical step. Here is a

detailed methodology based on the vendor-provided protocol from the search results [1].

Stock Solution Preparation:

¢ Solvent: Use DMSO. The solubility of Verosudil in DMSO is 16.67 mg/mL (50.92 mM).
e Handling: The dissolution process may require ultrasonic treatment and warming to 60°C to achieve
full solubility.
e Storage: Aliquot the prepared stock solution to avoid repeated freeze-thaw cycles. It can be stored
at:
o -80°C for 6 months
o -20°C for 1 month

Working Solution for In Vivo Administration: The following protocol yields a clear solution suitable for

eye drop administration in animal models. The example prepares 1 mL of working solution.

Protocol 1: DMSO-PEG300-Tween-80-Saline This is a common and well-tolerated formulation for ocular

delivery.
Component Volume Final Proportion
Verosudil in DMSO (16.7 mg/mL) 100 pL 10%
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Component Volume Final Proportion
PEG 300 400 pL 40%

Tween-80 50 L 5%

Saline (0.9% NaCl) 450 L 45%

Preparation Steps:

e Add 100 pL of the DMSO stock solution to 400 uL of PEG300 and mix evenly.

e Add 50 pL of Tween-80 to the mixture and mix evenly.

e Finally, add 450 pL of Saline to adjust the volume to 1 mL and mix thoroughly.

¢ Saline Preparation: Dissolve 0.9 g of sodium chloride in 100 mL of ddH20 to obtain a clear solution.

ROCK Inhibitor Mechanism of Action

The following diagram illustrates the core signaling pathway targeted by Verosudil and other ROCK

inhibitors, which underpins their effect on intraocular pressure.
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ROCK Inhibitor
(e.g., Verosudil)

Inhibits

. Phosphorylation
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Potential FAQs & Troubleshooting Guide

While explicit troubleshooting data was limited, the following points address common experimental

challenges inferred from the available data.

¢ Q1: What is the optimal concentration for in vivo studies?

o A: The provided studies used a formulated solution without specifying the final concentration.
The in vivo efficacy was demonstrated with a 30 pL or 10 pL volume of the prepared working
solution [1]. Researchers should perform dose-response studies, starting from low nanomolar
to low micromolar ranges based on the potent Ki of 2 nM.

¢ Q2: How should I handle and store Verosudil to ensure stability?

o A:
= Powder: Store at -20°C for up to 2 years or at 4°C for shorter periods [1].
= Stock Solution (DMSO): Aliquot and store at -80°C (6 months) or -20°C (1 month). Avoid
repeated freeze-thaw cycles [1].
= Working Solution: For the in vivo formulation, it is recommended to prepare it freshly on
the day of use.

e Q3: My in vivo formulation is precipitating. What can I do?

o A: The protocol recommends using ultrasonic treatment and warming to 60°C to aid dissolution
when preparing the DMSO stock solution [1]. Ensure that all components are mixed in the exact
order specified in the formulation protocol above. If precipitation persists in the final working
solution, consider using an alternative formulation protocol (e.g., using 20% SBE-$-CD in
Saline instead of PEG300/Tween-80) [1].

Key Considerations for Your Research

It's important to note that while Verosudil is a potent ROCK inhibitor, other molecules in this class are more
widely documented for corneal endothelial applications. For instance, Netarsudil (AR-13324), an FDA-
approved ROCK inhibitor, and its active metabolite AR-13503 have been directly shown to promote corneal

endothelial cell (CEC) adhesion, proliferation, and wound healing in ex vivo models, performing comparably
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or better than the research standard Y-27632 [3] [4]. If your research focuses specifically on the corneal

endothelium, these compounds may have a more substantial evidence base to inform your protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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